Cas no 1152873-40-9 (1-Methyl-1H-pyrazole-4-sulfonyl azide)
1-Methyl-1H-pyrazole-4-sulfonyl azide is a versatile sulfonyl azide reagent commonly employed in organic synthesis and click chemistry applications. Its key advantages include high reactivity in cycloaddition reactions, particularly in the formation of triazoles via Cu-catalyzed azide-alkyne cycloaddition (CuAAC). The compound exhibits good stability under standard handling conditions while remaining highly reactive when required. Its pyrazole backbone contributes to enhanced solubility in common organic solvents, facilitating reaction setup. The sulfonyl azide moiety enables efficient functionalization of substrates, making it valuable for bioconjugation and material science applications. Careful temperature control is recommended during storage and use due to the inherent thermal sensitivity of azide compounds.
1152873-40-9 structure
Product Name:1-Methyl-1H-pyrazole-4-sulfonyl azide
CAS No:1152873-40-9
MF:C4H5N5O2S
MW:187.179797887802
CID:5050730
Update Time:2025-06-09
1-Methyl-1H-pyrazole-4-sulfonyl azide Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-1H-pyrazole-4-sulfonyl azide
- N-diazo-1-methylpyrazole-4-sulfonamide
- NE45944
- 1-Methyl-1H-pyrazole-4-sulfonyl azide
-
- Inchi: 1S/C4H5N5O2S/c1-9-3-4(2-6-9)12(10,11)8-7-5/h2-3H,1H3
- InChI Key: IXTBTXRAFVECKH-UHFFFAOYSA-N
- SMILES: S(C1C=NN(C)C=1)(N=[N+]=[N-])(=O)=O
Computed Properties
- Exact Mass: 187.016
- Monoisotopic Mass: 187.016
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.7
- Topological Polar Surface Area: 74.7
1-Methyl-1H-pyrazole-4-sulfonyl azide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M322858-25mg |
1-Methyl-1H-pyrazole-4-sulfonyl Azide |
1152873-40-9 | 25mg |
$ 70.00 | 2022-06-02 | ||
| TRC | M322858-50mg |
1-Methyl-1H-pyrazole-4-sulfonyl Azide |
1152873-40-9 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | M322858-250mg |
1-Methyl-1H-pyrazole-4-sulfonyl Azide |
1152873-40-9 | 250mg |
$ 365.00 | 2022-06-02 | ||
| Enamine | EN300-68833-0.05g |
1-methyl-1H-pyrazole-4-sulfonyl azide |
1152873-40-9 | 95% | 0.05g |
$88.0 | 2023-02-13 | |
| Enamine | EN300-68833-0.1g |
1-methyl-1H-pyrazole-4-sulfonyl azide |
1152873-40-9 | 95% | 0.1g |
$132.0 | 2023-02-13 | |
| Enamine | EN300-68833-0.25g |
1-methyl-1H-pyrazole-4-sulfonyl azide |
1152873-40-9 | 95% | 0.25g |
$188.0 | 2023-02-13 | |
| Enamine | EN300-68833-0.5g |
1-methyl-1H-pyrazole-4-sulfonyl azide |
1152873-40-9 | 95% | 0.5g |
$353.0 | 2023-02-13 | |
| Enamine | EN300-68833-1.0g |
1-methyl-1H-pyrazole-4-sulfonyl azide |
1152873-40-9 | 95% | 1.0g |
$470.0 | 2023-02-13 | |
| Enamine | EN300-68833-2.5g |
1-methyl-1H-pyrazole-4-sulfonyl azide |
1152873-40-9 | 95% | 2.5g |
$923.0 | 2023-02-13 | |
| Enamine | EN300-68833-5.0g |
1-methyl-1H-pyrazole-4-sulfonyl azide |
1152873-40-9 | 95% | 5.0g |
$1364.0 | 2023-02-13 |
1-Methyl-1H-pyrazole-4-sulfonyl azide Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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